Cas no 887267-64-3 (5-(4-(Trifluoromethoxy)phenyl)oxazole-4-carboxylic acid)

• Product Name: 5-(4-(Trifluoromethoxy)phenyl)oxazole-4-carboxylic acid
• CAS No: 887267-64-3
• MF: C₁₁H₆F₃NO₄
• MW: 273.164853572845
• CID: 712959
• Update Time: 2025-09-28

5-(4-(Trifluoromethoxy)phenyl)oxazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(4-(Trifluoromethoxy)phenyl)oxazole-4-carboxylic acid
• 4-Oxazolecarboxylic acid, 5-[4-(trifluoromethoxy)phenyl]-

• MDL： MFCD08458034
• Inchi： 1S/C11H6F3NO4/c12-11(13,14)19-7-3-1-6(2-4-7)9-8(10(16)17)15-5-18-9/h1-5H,(H,16,17)
• InChI Key： GPSOZADUSXOMSV-UHFFFAOYSA-N
• SMILES： O1C(C2=CC=C(OC(F)(F)F)C=C2)=C(C(O)=O)N=C1

Computed Properties

• Exact Mass: 273.025
• Monoisotopic Mass: 273.025
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 72.6A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3

Experimental Properties

• Density: 1.487
• Boiling Point: 343.2°C at 760 mmHg
• Flash Point: 161.4°C
• Refractive Index: 1.514
• pka: 2.98±0.36(Predicted)

5-(4-(Trifluoromethoxy)phenyl)oxazole-4-carboxylic acid Security Information

• Storage Condition：2-8°C